methyl N-[(4-bromophenyl)sulfonyl]-L-valinate

• Molecular Formula: C12H16BrNO4S
• Molecular Weight: 350.23 g/mol
• IUPAC Name: methyl (2S)-2-[(4-bromophenyl)sulfonylamino]-3-methylbutanoate
• InChI: InChI=1S/C12H16BrNO4S/c1-8(2)11(12(15)18-3)14-19(16,17)10-6-4-9(13)5-7-10/h4-8,11,14H,1-3H3/t11-/m0/s1
• InChI Key: QXFWVHOSPAPFDR-NSHDSACASA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OC)NS(=O)(=O)C1=CC=C(C=C1)Br
• Canonical SMILES: CC(C)C(C(=O)OC)NS(=O)(=O)C1=CC=C(C=C1)Br

Description

Methyl N-[(4-bromophenyl)sulfonyl]-L-valinate is a useful research compound. Its molecular formula is C12H16BrNO4S and its molecular weight is 350.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step 1A [Intermediate 1] To a dry round-bottom flask was added 4-Bromo-benzenesulfonyl chloride (12.2 g, 47.7 mmol, 1 equiv.), anhydrous methylene chloride (170 mL), and H-D-Val-OMe (8.0 g, 47.7 mmol, 1 equiv.). The mixture was cooled to 0° C. in an ice bath followed by the addition of Hunig base (19.11 mL, 109.7 mmol, 2.3 equiv.). The reaction mixture was allowed to warm to room temperature and was stirred overnight. Reaction was complete as determined by TLC. The reaction mixture was then diluted with dichloromethane (100 mL) and washed with brine. The organic layer was dried over anhydrous MgSO4, solvent evaporated to yield 2-(4-Bromo-benzenesulfonylamino)-3-methyl-butyric acid methyl ester in 96% yield (16.0 g). 1H NMR (400 MHz, CHLOROFORM-D) δ ppm 0.87 (d, J=6.82 Hz, 3 H) 0.96 (d, J=6.82 Hz, 3 H) 2.04 (m, 1 H) 3.49 (s, 3 H) 3.74 (d, J=14.40 Hz, 1 H) 5.10 (d, J=9.85 Hz, 1 H) 7.66 (m, 4 H